Cas no 17090-79-8 (Monensin)

Monensin is a natural bioactive ionophore produced by Streptomyces, which can bind protons and monovalent cations Monensin has broad-spectrum activity against human opportunistic pathogens in both sensitive and resistant strains of active molecules Monensin can induce apoptosis in many cancer cell lines

Monensin structure

Product Name:Monensin

CAS No:17090-79-8

Molecular Formula:C₃₆H₆₂O₁₁

Molecular Weight:670.8709

MDL:MFCD00799192

CID:50644

PubChem ID:441145

Monensin Properties

Names and Identifiers

- Monensin
- 2-[5-Ethyltetrahydro-5-[tetrahydro-3-methyl-5-[tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-2H-pyran-2-yl]-2-furyl]-2-furyl]-9-hydroxy-beta-methoxy-alpha,gamma,2,8-tetramethyl-1,6-dioxaspiro[4.5]decane-7-butyric acid
- Monensin A
- a3823a
- elancoban
- monelan
- monensicacid
- MONENSIN NA
- MONENSIN SODIUM
- MONENSIN(PURE)
- Romensin
- 2-[5-Ethyltetrahydro-5-[tetrahydro-3-methyl-5-[tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-2H-pyran-2-yl]-2-furyl]-2-furyl]-9-hydroxy-beta-methoxy-alpha,gamma,2,8-tetramethyl-1,6-dioxaspiro[4.
- Monensin 20%
- (2S,3R,4S)-4-[(2S,5R,7S,8R,9S)-2-[(2S,5S)-5-Ethyl-5-[(2R,3S,5R)-5-[(2S,3S,5R,6R)-6-hydroxy-6-(hydrox
- E714
- HSDB 7031
- MONENSINSODIUMSALT
- Monensin Granulated
- Monovet 90
- MONENSIN [MART.]
- Monensina (INN-Spanish)
- 2-(2-ETHYLOCTAHYDRO-3'-METHYL-5'-(TETRAHYDRO-6-HYDROXY-6-(HYDROXYMETHYL)-3,5-DIMETHYL-2H-PYRAN-2-YL)(2,2'-BIFURAN-5-YL))-9-HYDROXY-.BETA.-METHOXY-.ALPHA.,.GAMMA.,2,8-TETRAMETHYL-1,6-DIOXASPIRO(4.5)DECAN-7-BUTANOIC ACID
- BRD-K55375480-236-03-0
- MONENSIN (MART.)
- Monensine
- 17090-79-8
- J-010665
- Monensinum
- CS-0032703
- 4-(2-(2-ETHYL-3'-METHYL-5'-(TETRAHYDRO-6-HYDROXY-6-HYDROXYMETHYL-3,5-DIMETHYLPYRAN-2-YL)PERHYDRO-2,2'-BIFURAN-5-YL)-9-HYDROXY-2,8-DIMETHYL-1,6-DIOXASPIRO(4.5)DEC-7-YL)3-METHOXY-2-METHYLPENTANOIC ACID
- Stereoisomer of 2-(2-ethyloctahydro-3'-methyl-5'-(tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-2H-pyran-2-yl)(2,2'-bifuran-5-yl))-9-hydroxy-beta-methoxy-alpha,gamma,2,8-tetramethyl-1,6-dioxaspiro(4.5)decan-7-butanoic acid
- NS00000169
- 2-(5-ETHYLTETRAHYDRO-5-(TETRAHYDRO-3-METHYL-5-(TETRAHYDRO-6-HYDROXY-6-(HYDROXYMETHYL)-3,5-DIMETHYL-2H-PYRAN-2-YL)-2-FURYL)-2-FURYL)-9-HYDROXY-.BETA.-METHOXY-.ALPHA.,.GAMMA.,2,8-TETRAMETHYL-1,6-DIOXASPIRO(4.5)DECANE-7-BUTYRIC ACID
- Monensina [INN-Spanish]
- MONENSIN [INN]
- MONENSIN [USAN]
- Prestwick3_000748
- DB11430
- (2S,3R,4S)-4-((2S,5R,7S,8R,9S)-2-((2S,2'R,3'S,5R,5'R)-2-ethyl-5'-((2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyltetrahydro-2H-pyran-2-yl)-3'-methyloctahydro-2,2'-bifuran-5-yl)-9-hydroxy-2,8-dimethyl-1,6-dioxaspiro(4.5)dec-7-yl)-3-methoxy-2-methylpentanoic acid
- MONENSIN [GREEN BOOK]
- A 3823A
- BPBio1_000810
- Monensin (USAN:USP:INN:BAN)
- Rumensin 90
- HY-N4302
- Monensin (INN)
- AKOS015964837
- Monensic acid
- A-3823A
- CHEMBL256105
- MONENSIN [HSDB]
- DTXSID4048561
- SCHEMBL55367
- 2-(2-ETHYLOCTAHYDRO-3'-METHYL-5'-(TETRAHYDRO-6-HYDROXY-6-(HYDROXYMETHYL)-3,5-DIMETHYL-2H-PYRAN-2-YL)(2,2'-BIFURAN-5-YL))-9-HYDROXY-beta-METHOXY-alpha,gamma,2,8-TETRAMETHYL-1,6-DIOXASPIRO(4.5)DECAN-7-BUTANOIC ACID
- 2-[5-Ethyltetrahydro-5-[tetrahydro-3-methyl-5-[tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-2H-pyran-2-yl]-2-furyl]-2-furyl]-9-hydroxy-.beta.-methoxy-.alpha.,.gamma.,2,8-tetramethyl-1,6-dioxaspiro[4.5]decane-7-butyric acid
- Q3493048
- UNII-906O0YJ6ZP
- NSC343257
- Pasture Gainer Block 20 R350, Pasture Gainer Block 20 R350 No SE, Pasture Gainer Block 37 R350, Pasture Gainer Block 37 R350 No SE
- Monensinum (INN-Latin)
- MONENSIN (USP IMPURITY)
- Elancoban [veterinary] (TN)
- MONENSIN [USP IMPURITY]
- Monensin [USAN:USP:INN:BAN]
- Monensina
- Coban 90
- DTXCID7028190
- EINECS 241-154-0
- CHEBI:27617
- 906O0YJ6ZP
- D08228
- (2S,3R,4S)-4-[(2S,5R,7S,8R,9S)-2-{(2S,2'R,3'S,5R,5'R)-2-ethyl-5'-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyltetrahydro-2H-pyran-2-yl]-3'-methyloctahydro-2,2'-bifuran-5-yl}-9-hydroxy-2,8-dimethyl-1,6-dioxaspiro[4.5]dec-7-yl]-3-methoxy-2-methylpentanoic acid
- Monensinum (Latin)
- Rumensin (as sodium salt)
- BSPBio_000736
- 1,6-Dioxaspiro(4.5)decane-7-butyric acid, 2-(5-ethyltetrahydro-5-(tetrahydro-3-methyl-5-(tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-2H-pyran-2-yl)-2-furyl)-2-furyl)-9-hydroxy-beta-methoxy-alpha,gamma,2,8-tetramethyl-
- Lilly 673140
- Elancoban (veterinary)
- monensin
- Rumensin
- (2S,3R,4S)-4-[(3S,5R,7S,8R,9S)-3-[(2R,5S)-5-ethyl-5-[(2R,3S,5R)-5-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-tetrahydropyran-2-yl]-3-methyl-tetrahydrofuran-2-yl]tetrahydrofuran-2-yl]-7-hydroxy-3,8-dimethyl-4,10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methyl-pentanoic acid
- 2-(5-ETHYLTETRAHYDRO-5-(TETRAHYDRO-3-METHYL-5-(TETRAHYDRO-6-HYDROXY-6-(HYDROXYMETHYL)-3,5-DIMETHYL-2H-PYRAN-2-YL)-2-FURYL)-2-FURYL)-9-HYDROXY-beta-METHOXY-alpha,gamma,2,8-TETRAMETHYL-1,6-DIOXASPIRO(4.5)DECANE-7-BUTYRIC ACID
- MONENSIN [MI]
- Coban (as sodium salt)
- CycleGuard and Monovet
- C06693
- ATCC 15413
- MONENSIN [USP MONOGRAPH]
- Monensinum [INN-Latin]
- MONENSIN (USP MONOGRAPH)
- SR-05000013702-2
- NCGC00163469-10
- BSPBio_001277
- NCGC00163469-03
- Elancoban; Monelan; Monensic acid; Monensin A; Rumensin 90; Rumensin CRC
- AKOS025311432
- CHEMBL504249
- +Expand
- MDL： MFCD00799192
- InChIKey： GAOZTHIDHYLHMS-JUBWGTBVSA-N
- Inchi： 1S/C36H62O11/c1-10-34(31-20(3)16-26(43-31)28-19(2)15-21(4)36(41,18-37)46-28)12-11-27(44-34)33(8)13-14-35(47-33)17-25(38)22(5)30(45-35)23(6)29(42-9)24(7)32(39)40/h19-31,37-38,41H,10-18H2,1-9H3,(H,39,40)/t19-,20-,21+,22+,23-,24-,25-,26+,27-,28-,29+,30-,31+,33-,34-,35+,36-/m0/s1
- SMILES： O1[C@@]([H])(C([H])([H])C([H])([H])[C@@]1(C([H])([H])C([H])([H])[H])[C@@]1([H])[C@@]([H])(C([H])([H])[H])C([H])([H])[C@]([H])([C@]2([H])[C@@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@](C([H])([H])O[H])(O[H])O2)O1)[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@]([H])([C@@]([H])(C(=O)O[H])C([H])([H])[H])OC([H])([H])[H])O2)O[H])O1

Computed Properties

Exact Mass: 670.429213g/mol
Surface Charge: 0
XLogP3: 4.2
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 10
Monoisotopic Mass: 670.429213g/mol
Monoisotopic Mass: 670.429213g/mol
Topological Polar Surface Area: 153Å²
Heavy Atom Count: 47
Complexity: 1110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 17
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions. /Monensin sodium salt/
Temperature: When heated to decomposition it emits acrid smoke & irritating fumes.
Dissociation Constants: pKa = 6.6 (in 66% N,N-dimethylformamide)
LogP: 2.93820
PSA: 156.20000
Refractive Index: 1.5465 (estimate)
Boiling Point: 608.24°C (rough estimate)
Melting Point: 103-105°C
Color/Form: Yellowish brown or grayish white powder
pka: 6.6 (in 66% DMF)
Specific Rotation: D +47.7°
Density: 1.0773 (rough estimate)

Monensin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AX19996-100mg	Monensin	17090-79-8		100mg	$1215.00	2024-04-20
BioAustralis	BIA-M1303-5 mg	Monensin A	17090-79-8	>95%byHPLC	5mg	$126.00	2023-09-16
ChemScence	CS-0032703-5mg	Monensin	17090-79-8		5mg	$200.0	2022-04-27
eNovation Chemicals LLC	D382562-100mg	Monensin	17090-79-8	90%	100mg	$185	2022-09-04
MedChemExpress	HY-N4302-5mg	Monensin	17090-79-8		5mg	￥2000	2023-03-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M86910-5mg	Monensin	17090-79-8		5mg	￥1002.0	2022-04-27
SHENG KE LU SI SHENG WU JI SHU	sc-362032-5 mg	Monensin A,	17090-79-8	≥95%	5mg	￥1,068.00	2023-07-11

Monensin Synthesis

Monensin Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:17090-79-8)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

WuHan Dong Kang Yuan technology co., LTD

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(CAS:17090-79-8)

MR./MRS.:CAI JING LI

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WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:17090-79-8)

MR./MRS.:WANG JING LI

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Email:wjyxxjl@foxmail.com

Hubei Hanwei Chemical Co., Ltd

Audited Supplier

(CAS:17090-79-8)

MR./MRS.:LI JUN

Phone:15791925948

Email:2801519207@qq.com

Monensin Related Literature

1. Identification of crucial bottlenecks in engineered polyketide biosynthesis

Marius Grote,Susanna Kushnir,Niclas Pryk,David M?ller,Julian Erver,Ahmed Ismail-Ali,Frank Schulz Org. Biomol. Chem. 2019 17 6374
2. Biosynthesis of the polyether ionophore antibiotic monensin A: assignment of the carbon-13 and proton n.m.r. spectra of monensin A by two-dimensional spectroscopy. Incorporation of oxygen-18 labelled molecular oxygen

Abid A. Ajaz,John A. Robinson,David L. Turner J. Chem. Soc. Perkin Trans. 1 1987 27
3. Critical Review. Methods for the detection of polyether ionophore residues in poultry

Christopher T. Elliott,D. Glenn Kennedy,W. John McCaughey Analyst 1998 123 45R
4. Identification of crucial bottlenecks in engineered polyketide biosynthesis

Marius Grote,Susanna Kushnir,Niclas Pryk,David M?ller,Julian Erver,Ahmed Ismail-Ali,Frank Schulz Org. Biomol. Chem. 2019 17 6374
5. Collaborative studies of methods for the detection of residues of monensin in chicken tissues

Analytical Methods Committee Analyst 1986 111 1089
6. Monoclonal-based enzyme-linked immunosorbent assay and immunochromatographic rapid assay for monensin?

Hiroo Watanabe,Atsuko Satake,Mariko Matsumoto,Yasumasa Kido,Akio Tsuji,Katsutoshi Ito,Masako Maeda Analyst 1998 123 2573
7. Rapid screening for monensin residues in poultry plasma by a dry reagent dissociation enhanced lanthanide fluoroimmunoassay?

Steven R. H. Crooks,Terence L. Fodey,Gerard R. Gilmore,Christopher T. Elliott Analyst 1998 123 2493
8. Collaborative studies of methods for the detection of residues of monensin in chicken tissues

Analytical Methods Committee Analyst 1986 111 1089
9. Monensin carry-over into unmedicated broiler feeds?

D. Glenn Kennedy,Wesley G. Smyth,S. Armstrong Hewitt,John D. G. McEvoy Analyst 1998 123 2529
10. Fragmentation studies on monensin A by sequential electrospray mass spectrometry

Norberto P. Lopes,Christian B. W. Stark,Paul J. Gates,James Staunton Analyst 2002 127 503

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